Cas no 2227836-76-0 ((2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol)

• Product Name: (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol
• CAS No: 2227836-76-0
• MF: C₈H₈Cl₂FNO
• MW: 224.059623718262
• CID: 6440821
• PubChem ID: 165704562
• Update Time: 2025-05-19

(2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol
• 2227836-76-0
• EN300-1991888

• Inchi： 1S/C8H8Cl2FNO/c1-4(13)2-5-3-6(11)8(10)12-7(5)9/h3-4,13H,2H2,1H3/t4-/m0/s1
• InChI Key： JJWYSEPISMQOCB-BYPYZUCNSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C[C@H](C)O

Computed Properties

• Exact Mass: 222.9966974g/mol
• Monoisotopic Mass: 222.9966974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 33.1Ų

Additional information on (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol

Introduction to (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol (CAS No. 2227836-76-0)

(2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2227836-76-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further exploration in drug discovery.

The molecular structure of (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol consists of a propan-2-ol moiety linked to a pyridine ring that is substituted with chlorine and fluorine atoms. This particular arrangement of functional groups contributes to the compound's unique chemical properties and potential biological interactions. The stereochemistry at the propan-2-ol chiral center, specifically the (S) configuration, is crucial for its biological activity and has been carefully optimized in synthetic chemistry.

In recent years, there has been a growing interest in developing novel therapeutic agents that target various diseases, including cancer and infectious disorders. The pyridine scaffold is a common motif in many bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. The presence of both chlorine and fluorine substituents in the pyridine ring enhances the compound's lipophilicity and binding affinity, which are critical factors for drug efficacy.

Current research in medicinal chemistry has highlighted the importance of structure-activity relationships (SAR) in designing compounds with improved pharmacological profiles. Studies have demonstrated that modifications to the substituents on the pyridine ring can significantly alter the biological activity of molecules. For instance, the introduction of fluorine atoms can increase metabolic stability and binding affinity, while chlorine atoms can enhance interactions with specific biological targets.

The synthesis of (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions and stereochemistry. Advanced synthetic techniques, such as chiral resolution and asymmetric synthesis, have been employed to achieve the desired stereochemical purity. These methods ensure that the compound retains its biological activity while minimizing unwanted side effects.

One of the most compelling aspects of this compound is its potential application in oncology research. Preclinical studies have shown that molecules with similar structural features can inhibit key enzymes involved in cancer cell proliferation. The combination of chlorine and fluorine substituents in the pyridine ring appears to enhance binding to these enzymes, leading to potent antitumor effects. Further investigation is needed to fully elucidate the mechanisms of action and optimize dosing regimens.

Additionally, the compound has shown promise in combating infectious diseases. Recent studies have indicated that certain pyridine-based molecules can disrupt essential pathways in bacteria and viruses, making them effective against resistant strains. The unique structural features of (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol may contribute to its ability to interact with microbial targets in novel ways, offering new strategies for treating infections.

The development of new drugs is a complex process that requires extensive testing to ensure safety and efficacy. Computational modeling and high-throughput screening have become indispensable tools in modern drug discovery. These technologies allow researchers to predict how compounds will behave in biological systems and identify promising candidates for further investigation.

In conclusion, (2S)-1-(2,6-dichloro-5-fluoropyridin-3-yl)propan-2-ol represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. Continued research into this compound and related derivatives holds great potential for addressing unmet medical needs across various disease areas.